Cas no 146330-79-2 (2,3-Dihydroxy-N1,N1,N4,N4-tetramethylsuccinamide)

• Product Name: 2,3-Dihydroxy-N1,N1,N4,N4-tetramethylsuccinamide
• CAS No: 146330-79-2
• MF: C₈H₁₆N₂O₄
• MW: 204.223642349243
• CID: 3056660
• PubChem ID: 551829
• Update Time: 2025-04-21

2,3-Dihydroxy-N1,N1,N4,N4-tetramethylsuccinamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydroxy-N1,N1,N4,N4-tetramethylsuccinamide
• N,N,N\\',N\\'-Tetramethyl-L-tartramide
• MFCD00077879
• SY004519
• SCHEMBL283357
• AKOS024285896
• N,N,N',N'-Tetramethyltartramide
• SB78180
• MFCD00025672
• 2,3-DIHYDROXY-N,N,N',N'-TETRAMETHYL-SUCCINAMIDE
• N,N,N inverted exclamation mark ,N inverted exclamation mark -Tetramethyl-L-(+)-tartaramide
• Butanediamide, 2,3-dihydroxy-N,N,N',N'-tetramethyl-, [R-(R*,R*)]-
• 146330-79-2
• (R,R)-(+)-N,N,N',N'-Tetramethyltartardiamide
• (+)-N,N,N',N'-Tetramethyl-L-tartardiamide
• DB-046982
• PCYDYHRBODKVEL-UHFFFAOYSA-N
• N,N,N inverted exclamation mark ,N inverted exclamation mark -Tetramethyl-D-tartaramide
• SY004520

• Inchi： 1S/C8H16N2O4/c1-9(2)7(13)5(11)6(12)8(14)10(3)4/h5-6,11-12H,1-4H3
• InChI Key： PCYDYHRBODKVEL-UHFFFAOYSA-N
• SMILES： OC(C(N(C)C)=O)C(C(N(C)C)=O)O

Computed Properties

• Exact Mass: 204.11100700Da
• Monoisotopic Mass: 204.11100700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 81.1Ų